Cas no 1998497-33-8 ((2R)-2-amino-5,5-dichloropent-4-enoic acid)

• Product Name: (2R)-2-amino-5,5-dichloropent-4-enoic acid
• CAS No: 1998497-33-8
• MF: C₅H₇Cl₂NO₂
• MW: 184.020579576492
• CID: 6323411
• PubChem ID: 165523759
• Update Time: 2025-06-09

(2R)-2-amino-5,5-dichloropent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-5,5-dichloropent-4-enoic acid
• 1998497-33-8
• EN300-1300780

• Inchi： 1S/C5H7Cl2NO2/c6-4(7)2-1-3(8)5(9)10/h2-3H,1,8H2,(H,9,10)/t3-/m1/s1
• InChI Key： AZJMPRMZBTWWCA-GSVOUGTGSA-N
• SMILES： Cl/C(=C/C[C@H](C(=O)O)N)/Cl

Computed Properties

• Exact Mass: 182.9853839g/mol
• Monoisotopic Mass: 182.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Additional information on (2R)-2-amino-5,5-dichloropent-4-enoic acid

Comprehensive Overview of (2R)-2-amino-5,5-dichloropent-4-enoic acid (CAS No. 1998497-33-8)

(2R)-2-amino-5,5-dichloropent-4-enoic acid (CAS No. 1998497-33-8) is a specialized chiral compound with significant potential in pharmaceutical and biochemical research. This amino acid derivative features a unique dichloropentene backbone, making it a valuable intermediate for drug discovery and enzyme inhibition studies. Its stereospecific (2R) configuration enhances its relevance in asymmetric synthesis, particularly for designing bioactive molecules targeting metabolic pathways.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like (2R)-2-amino-5,5-dichloropent-4-enoic acid. Researchers frequently search for "chiral building blocks for peptide synthesis" or "sustainable methods for halogenated amino acids," aligning with this compound's applications. Its dichloro-substituted alkene moiety offers reactivity for cross-coupling reactions, a hotspot in fragment-based drug design (FBDD).

The compound's CAS No. 1998497-33-8 is often queried alongside "structure-activity relationship (SAR) studies" due to its potential role in modulating protein-ligand interactions. Computational chemists leverage its electrophilic vinyl chloride groups for covalent inhibitor development, a trending topic in targeted cancer therapies. Notably, its enantiomeric purity meets the growing demand for stereochemically defined APIs (Active Pharmaceutical Ingredients).

From a synthetic perspective, (2R)-2-amino-5,5-dichloropent-4-enoic acid serves as a precursor for non-natural amino acid incorporation, a technique gaining traction in bioconjugation and antibody-drug conjugate (ADC) optimization. Its stability under physiological pH conditions makes it suitable for "prodrug development"—another frequently searched term in medicinal chemistry forums.

Environmental considerations also drive interest in this compound. Laboratories exploring "biodegradable halogenated compounds" or "low-toxicity agrochemical intermediates" may find its selective reactivity advantageous. The pent-4-enoic acid scaffold aligns with bioisostere strategies, a concept widely discussed in computational pharmacology circles.

Analytical challenges associated with CAS No. 1998497-33-8, such as HPLC method development for polar analogs, reflect common technical queries. Its UV-active chromophores facilitate detection, addressing the need for "trace analysis of synthetic intermediates." Patent databases reveal its utility in kinase inhibitor patents, connecting it to personalized medicine advancements.

In conclusion, (2R)-2-amino-5,5-dichloropent-4-enoic acid represents a convergence of stereochemistry, reactivity, and bioapplicability. As the pharmaceutical industry prioritizes covalent drug candidates and precision synthesis, this compound's versatility positions it as a key player in next-generation therapeutic development.